Cas no 51821-84-2 (2-amino-9-[(6R,7S)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-3,9-dihydro-6H-purin-6-one)

• Product Name: 2-amino-9-[(6R,7S)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-3,9-dihydro-6H-purin-6-one
• CAS No: 51821-84-2
• MF: C₁₀H₁₂N₅O₇P
• MW: 345.205342292786
• CID: 1577540
• PubChem ID: 135612771
• Update Time: 2025-04-21

2-amino-9-[(6R,7S)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[(6R,7S)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-3,9-dihydro-6H-purin-6-one
• 2-amino-9-[(6R,7S)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-3H-purin-6-one
• 2,7-Dihydroxy-6-(6-hydroxy-2-imino-2,3-dihydro-9H-purin-9-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(3,5-O-phosphinico-beta-D-arabinofuranosyl)-
• 9beta-D-Arabinofuranosylguanine cyclic 3',5'-phosphate
• 51821-84-2
• 9-Beta-D-arabinofuranosylguanine cyclic 3',5'-phosphate
• DTXSID20966154

• Inchi： 1S/C10H12N5O7P/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6-3(21-9)1-20-23(18,19)22-6/h2-3,5-6,9,16H,1H2,(H,18,19)(H3,11,13,14,17)/t3?,5-,6?,9+/m0/s1
• InChI Key： ZOOGRGPOEVQQDX-JWGNDDAJSA-N
• SMILES： P1(=O)(O)OCC2C([C@@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O)O1

Computed Properties

• Exact Mass: 345.04756
• Monoisotopic Mass: 345.047434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171
• XLogP3: -3.4

Experimental Properties

• Density: 2.64
• Boiling Point: 792.7°C at 760 mmHg
• Flash Point: 433.2°C
• Refractive Index: 2.064
• PSA: 170.52
• LogP: -1.18170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 3',5'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 3',5'-cyclic purine nucleotides